Cas no 151772-65-5 (4-(4,4-dimethylcyclohexyl)cyclohexanone)

• Product Name: 4-(4,4-dimethylcyclohexyl)cyclohexanone
• CAS No: 151772-65-5
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 3163857
• PubChem ID: 118678950
• Update Time: 2025-04-21

4-(4,4-dimethylcyclohexyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-dimethylcyclohexyl)cyclohexanone
• 151772-65-5
• SCHEMBL17459561
• UQKVSKOCLHURSA-UHFFFAOYSA-N
• 4',4'-dimethyl-[1,1'-bi(cyclohexan)]-4-one

• Inchi： 1S/C14H24O/c1-14(2)9-7-12(8-10-14)11-3-5-13(15)6-4-11/h11-12H,3-10H2,1-2H3
• InChI Key： UQKVSKOCLHURSA-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 208.183
• Monoisotopic Mass: 208.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4